Cas no 53567-96-7 (6-Hydroxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic Acid)

• Product Name: 6-Hydroxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic Acid
• CAS No: 53567-96-7
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• MDL: MFCD08669473
• CID: 938757
• PubChem ID: 19070001
• Update Time: 2025-07-17

6-Hydroxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-6-hydroxy-
• 6-hydroxy-1,2,3,4-tetrahydro-2-naphthoic acid
• 6-HYDROXY-1,2,3,4-TETRAHYDRONAPHTHALENE-2-CARBOXYLIC ACID
• 1,2,3,4-tetrahydro-6-hydroxynaphthalene-2-carboxylic acid
• 1,2,3,4-tetrahydro-6-n-hydroxynaphthalene-2-carboxylic acid
• 2,2,4-trimethyl-1,2,3,4-tetrahydro-quinolin-6-ol
• 2,2,4-trimethyl-6-hydroxy-1,2,3,4-tetrahydroquinoline
• 6-hydroxy-1,2,3,4-tetrahydro-2,2,4-trimethylquinoline
• 6-hydroxy-1,2,3,4-tetrahydro-2-naphthalenecarboxylic acid
• 6-hydroxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquino
• 6-Hydroxy-1,2,3,4-tetrahydro-naphthalene-2-carboxylic Acid
• 53567-96-7
• 1,2,3,4-Tetrahydro-6-hydroxy-2-naphthalenecarboxylic acid, AldrichCPR
• D78633
• SCHEMBL346833
• 2-naphthalenecarboxylic acid,1,2,3,4-tetrahydro-6-hydroxy-
• RRYULKFLVMRGPW-UHFFFAOYSA-N
• AKOS006288053
• 6-Hydroxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic Acid

• MDL： MFCD08669473
• Inchi： 1S/C11H12O3/c12-10-4-3-7-5-9(11(13)14)2-1-8(7)6-10/h3-4,6,9,12H,1-2,5H2,(H,13,14)
• InChI Key： RRYULKFLVMRGPW-UHFFFAOYSA-N
• SMILES： OC(C1CC2C=CC(=CC=2CC1)O)=O

Computed Properties

• Exact Mass: 192.07900
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 422.7±45.0 °C at 760 mmHg
• Flash Point: 223.6±25.2 °C
• PSA: 57.53000
• LogP: 1.58170
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

6-Hydroxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36
• Safety Instruction： 26
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids

Additional information on 6-Hydroxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic Acid

Introduction to 6-Hydroxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic Acid (CAS No. 53567-96-7)

6-Hydroxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic Acid, identified by its Chemical Abstracts Service (CAS) number 53567-96-7, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, belonging to the tetralone derivative family, has garnered attention due to its unique structural properties and potential applications in drug development and material science.

The molecular structure of 6-Hydroxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic Acid consists of a naphthalene ring system with a hydroxyl group at the 6-position and a carboxylic acid functional group at the 2-position. This configuration imparts distinct reactivity and solubility characteristics, making it a valuable intermediate in synthetic chemistry. The presence of both hydroxyl and carboxylic acid groups allows for diverse chemical modifications, enabling the synthesis of more complex molecules.

In recent years, 6-Hydroxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic Acid has been explored for its pharmacological potential. Studies have demonstrated its role as a precursor in the synthesis of bioactive compounds with therapeutic applications. For instance, derivatives of this molecule have been investigated for their anti-inflammatory and analgesic properties. The hydroxyl group at the 6-position provides a site for further functionalization, allowing researchers to tailor the compound’s pharmacokinetic profile.

One of the most compelling aspects of 6-Hydroxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic Acid is its utility in medicinal chemistry. Researchers have leveraged its structural framework to develop novel scaffolds for drug discovery. The tetralone core is known for its stability and compatibility with various biological targets, making it an attractive choice for designing small-molecule inhibitors. Recent advancements in computational chemistry have further enhanced the understanding of how modifications to this molecule can optimize its binding affinity and selectivity.

The synthesis of 6-Hydroxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic Acid typically involves multi-step organic reactions starting from readily available precursors. One common synthetic route includes the reduction of a naphthalene derivative followed by hydroxylation and carboxylation at specific positions. These synthetic strategies highlight the compound’s accessibility and feasibility for large-scale production.

From a material science perspective, 6-Hydroxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic Acid has shown promise in the development of advanced materials. Its aromatic structure and functional groups make it suitable for applications in polymer chemistry and liquid crystal technologies. Researchers are exploring its potential as a monomer or additive to enhance the properties of synthetic polymers used in electronics and optoelectronics.

The environmental impact of using 6-Hydroxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic Acid in industrial processes is also a point of interest. Efforts are being made to develop greener synthetic methods that minimize waste and reduce energy consumption. Biocatalytic approaches have been particularly promising in this regard, offering sustainable alternatives to traditional chemical synthesis.

In conclusion,6-Hydroxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic Acid (CAS No. 53567-96-7) is a versatile compound with significant implications across multiple scientific disciplines. Its unique structural features and reactivity make it an invaluable tool in pharmaceutical research and material science. As research continues to uncover new applications for this molecule, 6-Hydroxy-1 , 2 , 3 , 4 -tetrahydronaphthalene - 2 -carboxylic Acid is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.